Cas no 1807225-23-5 (Ethyl 4-bromo-5-chloromethyl-2-cyanobenzoate)

• Product Name: Ethyl 4-bromo-5-chloromethyl-2-cyanobenzoate
• CAS No: 1807225-23-5
• MF: C₁₁H₉BrClNO₂
• MW: 302.551661252975
• CID: 4948592
• Update Time: 2025-05-20

Ethyl 4-bromo-5-chloromethyl-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-5-chloromethyl-2-cyanobenzoate

• Inchi： 1S/C11H9BrClNO2/c1-2-16-11(15)9-3-7(5-13)10(12)4-8(9)6-14/h3-4H,2,5H2,1H3
• InChI Key： FPBNOZIUBXOYJO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C(=O)OCC)=CC=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromo-5-chloromethyl-2-cyanobenzoate

Comprehensive Overview of Ethyl 4-bromo-5-chloromethyl-2-cyanobenzoate (CAS No. 1807225-23-5)

Ethyl 4-bromo-5-chloromethyl-2-cyanobenzoate (CAS No. 1807225-23-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromine and chloromethyl substituents, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structural features, including the cyano and ester functional groups, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for Ethyl 4-bromo-5-chloromethyl-2-cyanobenzoate has surged due to its role in developing small-molecule inhibitors and biologically active compounds. Researchers are particularly interested in its potential applications in kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's CAS No. 1807225-23-5 is frequently searched in academic databases and patent filings, reflecting its growing importance in medicinal chemistry.

The synthesis of Ethyl 4-bromo-5-chloromethyl-2-cyanobenzoate involves multi-step organic reactions, often starting from commercially available precursors like 4-bromo-2-cyanobenzoic acid. Its chloromethyl group allows for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with the current trend in green chemistry, where researchers seek efficient and sustainable methods to modify such intermediates.

From an industrial perspective, CAS No. 1807225-23-5 is often discussed in the context of high-throughput screening and combinatorial chemistry. These techniques are essential for accelerating drug discovery, a topic frequently queried in AI-driven literature searches. The compound's cyano group also contributes to its utility in click chemistry, a field gaining traction for its modular approach to molecular assembly.

Quality control and analytical characterization of Ethyl 4-bromo-5-chloromethyl-2-cyanobenzoate rely heavily on advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and consistency, critical for reproducible research outcomes. The prominence of these analytical keywords in search engines underscores their relevance to both academic and industrial users.

Looking ahead, Ethyl 4-bromo-5-chloromethyl-2-cyanobenzoate is poised to play a pivotal role in emerging areas like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. These innovative therapeutic modalities are among the most searched topics in contemporary pharmaceutical science, further highlighting the compound's strategic value. Its CAS No. 1807225-23-5 will likely continue appearing in cutting-edge research publications and patent applications.